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Compound of Interest

Compound Name: ST 91

Cat. No.: B8193281

For Researchers, Scientists, and Drug Development Professionals

Introduction

ST 91 is a potent and selective a2-adrenoceptor agonist. It is a valuable tool for in vitro studies
investigating the physiological and pathological roles of a2-adrenergic signaling. This document
provides detailed protocols for the dissolution of ST 91 for use in in vitro assays, along with
information on its mechanism of action and relevant signaling pathways.

Data Presentation

The following table summarizes the key quantitative data for ST 91.
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Property

Value

Chemical Name

N-(2,6-Diethylphenyl)-4,5-dihydro-1H-imidazol-

2-amine hydrochloride

Molecular Formula Ci3H19Ns - HCI
Molecular Weight 253.77 g/mol

CAS Number 4749-61-5
Appearance White to off-white solid
Purity >98%

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Stock Solution Conc.

10 mM

Storage of Powder

-20°C

Storage of Stock Sol.

-20°C (up to 3 months)

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of ST
91 in DMSO

This protocol describes the preparation of a 10 mM stock solution of ST 91 from its powdered

form using DMSO as the solvent.

Materials:

ST 91 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes and sterile tips
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Procedure:
o Calculate the required mass of ST 91.:

o To prepare 1 mL of a 10 mM stock solution, the required mass of ST 91 (MW: 253.77
g/mol) is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 253.77 g/mol x 1000 mg/g = 2.5377 mg
o Accurately weigh out approximately 2.54 mg of ST 91 powder.
 Dissolution in DMSO:
o Aseptically add the weighed ST 91 powder to a sterile microcentrifuge tube.
o Add 1 mL of sterile, cell culture grade DMSO to the tube.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for up to 3 months.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol describes the dilution of the 10 mM ST 91 stock solution to the desired final
concentration in cell culture medium.
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Materials:

10 mM ST 91 in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
Procedure:
e Thaw the Stock Solution:
o Thaw one aliquot of the 10 mM ST 91 stock solution at room temperature.
» Serial Dilution:

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[2] For example, a 1:1000
dilution of the 10 mM stock solution will result in a final ST 91 concentration of 10 uM and
a final DMSO concentration of 0.1%.

¢ Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to the cell
culture medium without ST 91. This is crucial to distinguish the effects of the compound
from those of the solvent.

o Application to Cells:

o Add the prepared working solutions of ST 91 and the vehicle control to your cell cultures
and proceed with your in vitro assay.

Mandatory Visualizations
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Experimental Workflow

Experimental Workflow for ST 91 Solution Preparation
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Caption: Workflow for preparing ST 91 stock and working solutions.

Signaling Pathway of ST 91

ST 91 is an agonist for the a2-adrenergic receptor, which is a G-protein coupled receptor
(GPCR) linked to an inhibitory G-protein (Gi).
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ST 91 Signaling Pathway via a2-Adrenergic Receptor

a2-Adrenergic Receptor

Activates

Gi Protein (afy)

Didsociates to

Goi-GTP GBy

1
1
IConversion

Activates

Protein Kinase A (PKA)

Phosphorylates Targets

Downstream Cellular Effects

Click to download full resolution via product page

Caption: ST 91 inhibits adenylyl cyclase via a Gi-coupled receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for ST 91 in In Vitro
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8193281#how-to-dissolve-st-91-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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